1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
The compound “1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid” belongs to a class of organic compounds known as fluorophenols . Fluorophenols are phenols in which the hydrogen para- to the hydroxy group has been replaced by a fluorine . They are used as intermediates in the production of various chemicals .
Chemical Reactions Analysis
4-Fluorophenylboronic acid, a compound similar to “1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid”, can be used as a reactant in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes .
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and structural analysis of various pyrazole compounds, including 1-(4-fluorophenyl)-1H-pyrazole derivatives, have been achieved. The structures of these compounds were characterized using X-ray single crystal structure determination, revealing specific dihedral angles between pyrazole and fluoro-substituted rings (Loh, Quah, Chia, Fun, Sapnakumari, Narayana, & Sarojini, 2013).
Functionalization and Reaction Mechanisms
- Studies on the functionalization reactions of 1H-pyrazole-3-carboxylic acid derivatives have been conducted. These involve converting acid chloride derivatives into N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides and studying the reaction mechanisms via theoretical methods (Yıldırım & Kandemirli, 2006).
Synthesis of Novel Derivatives
- Novel pyrazole derivatives have been synthesized from reactions involving 1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid. These include reactions with benzaldehyde and various binucleophiles, leading to new substituted pyrazoles, pyrimidines, and azolopyrimidine derivatives (Ali, Ragab, Abdelghafar, & Farag, 2016).
Crystal Structure and Bioactivity
- The crystal structure and biological activity of certain pyrazole-3-carboxylic acid derivatives, including antiproliferative activities against various cancer cell lines, have been investigated. This includes studies on novel 4-substituted-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid derivatives (Kasımoğulları et al., 2015).
Applications in Chemistry and Material Science
- N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been synthesized and characterized for their potential as nonlinear optical (NLO) materials. The compounds demonstrated optical nonlinearity in chloroform solution, indicating potential applications in optical limiting (Chandrakantha et al., 2013).
Antimicrobial Activities
- Synthesis and evaluation of 1,5-diaryl pyrazole derivatives, including 5-(4-fluorophenyl)-1H-pyrazole-3-carboxamides, have been conducted to assess their antibacterial and antifungal activities, showing significant efficacy against various microbial strains (Ragavan, Vijayakumar, & Kumari, 2010).
Mechanism of Action
Target of Action
Fluorophenyl compounds and pyrazole carboxylic acids are often used in the synthesis of various bioactive molecules. They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
The mode of action of these compounds can vary widely depending on the specific derivative and target. For example, some fluorophenyl compounds have been found to have antiviral activity .
Biochemical Pathways
These compounds can affect a variety of biochemical pathways. For instance, some indole derivatives, which are structurally similar to pyrazole carboxylic acids, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
The molecular and cellular effects of these compounds’ actions would depend on their specific targets and modes of action. For example, some fluorophenyl compounds have been found to inhibit viral replication .
properties
IUPAC Name |
1-(4-fluorophenyl)pyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN2O2/c11-7-1-3-8(4-2-7)13-6-5-9(12-13)10(14)15/h1-6H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYGSDSZQKGMLJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CC(=N2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid | |
CAS RN |
1152535-34-6 | |
Record name | 1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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